4-[(Anilinocarbonyl)amino]-N-(4-fluorophenyl)benzenesulfonamide
4-[(Anilinocarbonyl)amino]-N-(4-fluorophenyl)benzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
349470-56-0
VCID:
VC0465727
InChI:
InChI=1S/C19H16FN3O3S/c20-14-6-8-17(9-7-14)23-27(25,26)18-12-10-16(11-13-18)22-19(24)21-15-4-2-1-3-5-15/h1-13,23H,(H2,21,22,24)
SMILES:
C1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)F
Molecular Formula:
C19H16FN3O3S
Molecular Weight:
385.4g/mol
4-[(Anilinocarbonyl)amino]-N-(4-fluorophenyl)benzenesulfonamide
CAS No.: 349470-56-0
Main Products
VCID: VC0465727
Molecular Formula: C19H16FN3O3S
Molecular Weight: 385.4g/mol
CAS No. | 349470-56-0 |
---|---|
Product Name | 4-[(Anilinocarbonyl)amino]-N-(4-fluorophenyl)benzenesulfonamide |
Molecular Formula | C19H16FN3O3S |
Molecular Weight | 385.4g/mol |
IUPAC Name | 1-[4-[(4-fluorophenyl)sulfamoyl]phenyl]-3-phenylurea |
Standard InChI | InChI=1S/C19H16FN3O3S/c20-14-6-8-17(9-7-14)23-27(25,26)18-12-10-16(11-13-18)22-19(24)21-15-4-2-1-3-5-15/h1-13,23H,(H2,21,22,24) |
Standard InChIKey | MQSSROWXCYNLBG-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)F |
Canonical SMILES | C1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)F |
PubChem Compound | 1011687 |
Last Modified | Nov 11 2021 |
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